Cas no 1806991-27-4 (3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
• CAS No: 1806991-27-4
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4885595
• Update Time: 2025-05-24

3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-2-4-1-5(7(10)11)8(12)13-6(4)3-14/h1,3,7H,2H2
• InChI Key： AZAGTYBVPLVZQT-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=NC(=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

Research Brief on 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS: 1806991-27-4)

3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS: 1806991-27-4) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and bromomethyl functional groups, serves as a critical building block in the synthesis of novel pharmaceuticals, particularly those targeting kinase inhibitors and other enzyme modulators. Recent studies have highlighted its potential in the development of next-generation therapeutics for oncology and inflammatory diseases.

The compound's structural features, including the presence of fluorine atoms, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug design. Researchers have leveraged its reactivity to synthesize a variety of derivatives with improved pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the context of covalent drug design. The bromomethyl group allows for selective modification of target proteins, enabling the creation of irreversible inhibitors with prolonged therapeutic effects. Recent advancements in cryo-EM and X-ray crystallography have provided detailed insights into the binding modes of derivatives of this compound, further validating its potential as a versatile pharmacophore.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 3-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2024 preprint on ChemRxiv outlined a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the bromomethylation step.

Looking ahead, the continued exploration of this compound and its derivatives is expected to yield new therapeutic candidates with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications, particularly in areas with high unmet medical needs.